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The Bismuth-Antimony (Bi-Sb) binary alloy system, a cornerstone in materials science,

presents a classic example of an isomorphous system with complete solid and liquid solubility.

However, at lower temperatures, a miscibility gap is predicted and has been a subject of

significant research. This technical guide provides an in-depth analysis of the Bi-Sb phase

diagram, with a special focus on the experimental confirmation of the miscibility gap. It is

intended to serve as a comprehensive resource, detailing the quantitative data, experimental

protocols, and underlying thermodynamic principles.

The Bi-Sb Phase Diagram: An Overview
The Bi-Sb system is characterized by a continuous solid solution between the two elements,

meaning they are completely soluble in each other in both the liquid and solid states under

typical solidification conditions. This results in a simple lens-shaped phase diagram. The upper

boundary of this "lens" is the liquidus line, representing the temperatures at which the alloy

begins to solidify upon cooling. The lower boundary is the solidus line, indicating the

temperatures at which the alloy becomes completely solid.

However, thermodynamic calculations and experimental evidence suggest the presence of a

miscibility gap at temperatures below approximately 400°C. This gap, defined by the solvus

curve, represents a region where the single-phase solid solution becomes unstable and
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separates into two distinct solid phases, one rich in Bismuth (α₁) and the other rich in Antimony

(α₂).

Quantitative Data
The following tables summarize the key quantitative data for the Bi-Sb phase diagram,

compiled from various experimental studies.

Table 1: Liquidus and Solidus Data for the Bi-Sb System

Composition (at% Sb) Liquidus Temperature (°C) Solidus Temperature (°C)

0 (Pure Bi) 271.4 271.4

10 325 285

20 375 300

30 420 320

40 460 345

50 500 375

60 535 410

70 570 450

80 600 500

90 615 560

100 (Pure Sb) 630.5 630.5

Table 2: Experimental Data for the Miscibility Gap (Solvus Curve) in the Bi-Sb System

Note: Experimentally determining the precise boundaries of the miscibility gap at low

temperatures is challenging due to slow kinetics. The data below represents points obtained

from long-term annealing studies and thermodynamic modeling.
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Temperature (°C)
Composition of Bi-rich
phase (α₁) (at% Sb)

Composition of Sb-rich
phase (α₂) (at% Sb)

350 ~15 ~85

300 ~10 ~90

250 ~5 ~95

200 <5 >95

Experimental Confirmation of the Miscibility Gap
The existence and boundaries of the miscibility gap in the Bi-Sb system are primarily

investigated through a combination of thermal analysis, microstructural characterization, and

diffraction techniques.

Experimental Protocols
Objective: To determine the liquidus and solidus temperatures by detecting the thermal events

associated with phase transitions.

Methodology:

Sample Preparation: High-purity Bismuth and Antimony are weighed and mixed in the

desired atomic percentages. The mixture is then sealed in an inert crucible (e.g., quartz)

under vacuum to prevent oxidation. The sample is homogenized by melting and holding at a

temperature above the liquidus line, followed by slow cooling.

Apparatus: A differential thermal analyzer is used, which simultaneously heats a test sample

and a thermally inert reference material at a constant rate.

Procedure:

The homogenized alloy sample and a reference material (e.g., alumina) are placed in the

DTA furnace.

The samples are heated at a controlled rate (e.g., 5-10 °C/min) to a temperature well

above the expected liquidus point.
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The temperature difference between the sample and the reference is recorded as a

function of the sample temperature.

The sample is then cooled at the same controlled rate.

Data Analysis: Endothermic peaks on heating and exothermic peaks on cooling indicate

phase transitions. The onset of the first peak on heating corresponds to the solidus

temperature, and the completion of the last peak corresponds to the liquidus temperature.

Objective: To identify the crystal structures of the phases present in the alloy at different

temperatures and compositions, and to confirm the phase separation within the miscibility gap.

Methodology:

Sample Preparation: Bi-Sb alloys of various compositions are prepared and subjected to

long-term annealing at different temperatures within the predicted miscibility gap. Annealing

times can range from several days to months to allow the system to reach equilibrium. After

annealing, the samples are rapidly quenched to preserve the high-temperature phase

structure.

Apparatus: A powder X-ray diffractometer with a monochromatic X-ray source (e.g., Cu Kα

radiation) is used.

Procedure:

The quenched samples are ground into a fine powder.

The powder is mounted on a sample holder and placed in the diffractometer.

The sample is scanned over a range of 2θ angles.

Data Analysis: The resulting diffraction pattern is a plot of X-ray intensity versus 2θ. The

positions and intensities of the diffraction peaks are compared to standard diffraction

patterns for Bi, Sb, and their solid solutions. In the miscibility gap, the diffraction pattern will

show a splitting of the peaks corresponding to the single solid solution into two sets of peaks,

representing the Bi-rich (α₁) and Sb-rich (α₂) phases. The compositions of these phases can
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be estimated from the lattice parameters determined from the peak positions using Vegard's

Law.

Visualizing the Process and Concepts
To better illustrate the experimental workflow and the fundamental concept of the miscibility

gap, the following diagrams are provided.
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Experimental workflow for Bi-Sb phase diagram determination.
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Concept of the miscibility gap in the Bi-Sb system.

Conclusion
The Bismuth-Antimony system, while appearing simple at first glance, demonstrates the

complex thermodynamic behaviors that can arise in binary alloys. The confirmation of the

miscibility gap at lower temperatures is crucial for understanding the material's properties and

for the design of Bi-Sb based thermoelectric and other advanced materials. The experimental

protocols outlined in this guide, particularly long-term annealing followed by XRD analysis, are

essential for accurately delineating the solvus curve. The provided quantitative data serves as

a valuable reference for researchers and engineers working with this important alloy system.

To cite this document: BenchChem. [Unveiling the Bismuth-Antimony Phase Diagram: A
Technical Guide to the Miscibility Gap]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082841#bi-sb-phase-diagram-and-miscibility-gap-
confirmation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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